Cas no 2228743-29-9 (1-amino-2-(4-chloro-2-methoxyphenyl)propan-2-ol)

• Product Name: 1-amino-2-(4-chloro-2-methoxyphenyl)propan-2-ol
• CAS No: 2228743-29-9
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 6441010
• PubChem ID: 165634412
• Update Time: 2025-10-28

1-amino-2-(4-chloro-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-chloro-2-methoxyphenyl)propan-2-ol
• 2228743-29-9
• EN300-1985790

• Inchi： 1S/C10H14ClNO2/c1-10(13,6-12)8-4-3-7(11)5-9(8)14-2/h3-5,13H,6,12H2,1-2H3
• InChI Key： VHRLRVQDRIHOQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C(C)(CN)O

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-2-(4-chloro-2-methoxyphenyl)propan-2-ol

Recent Advances in the Study of 1-amino-2-(4-chloro-2-methoxyphenyl)propan-2-ol (CAS: 2228743-29-9)

The compound 1-amino-2-(4-chloro-2-methoxyphenyl)propan-2-ol (CAS: 2228743-29-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of research has been the exploration of its mechanism of action. Preliminary findings suggest that this compound exhibits notable activity as a modulator of specific neurotransmitter systems, making it a candidate for the treatment of neurological disorders. Researchers have employed advanced computational modeling and in vitro assays to better understand its binding affinity and selectivity towards target receptors.

In addition to its neurological applications, recent investigations have also highlighted the compound's potential in oncology. Studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with solid tumors. The compound's unique chemical structure allows it to interact with key signaling pathways involved in cell cycle regulation and apoptosis.

The synthesis of 1-amino-2-(4-chloro-2-methoxyphenyl)propan-2-ol has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing some of the challenges associated with its production. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Researchers are actively working on derivative synthesis and formulation strategies to enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, 1-amino-2-(4-chloro-2-methoxyphenyl)propan-2-ol (CAS: 2228743-29-9) represents a promising candidate for further drug development. Its multifaceted pharmacological profile and recent advancements in synthesis and characterization underscore its potential in addressing unmet medical needs. Continued research efforts will be essential to fully realize its therapeutic benefits.